Hydrocortisone-d4

• Molecular Formula: C21H30O5
• Molecular Weight: 366.5 g/mol
• InChI: InChI=1S/C21H30O5/c1-19-7-5-13(23)9-12(19)3-4-14-15-6-8-21(26,17(25)11-22)20(15,2)10-16(24)18(14)19/h9,14-16,18,22,24,26H,3-8,10-11H2,1-2H3/t14-,15-,16-,18+,19-,20-,21-/m0/s1/i10D2,16D,18D
• InChIKey: JYGXADMDTFJGBT-BJJKTIQHSA-N

Hydrocortisone-d4: Deuterated Internal Standard

Hydrocortisone-d4 (Cortisol‑9,11,12,12‑d₄, CAS 73565‑87‑4) is a quadruply‑deuterated analog of the endogenous glucocorticoid cortisol, in which four hydrogen atoms at chemically stable sites (C‑9, C‑11, C‑12) are replaced by deuterium [1]. This isotopically labeled compound is purpose‑designed as an internal standard (IS) for the quantitative determination of cortisol by gas chromatography–mass spectrometry (GC‑MS) or liquid chromatography–tandem mass spectrometry (LC–MS/MS) . It co‑elutes with native cortisol under reversed‑phase chromatographic conditions but is distinguished by a mass shift of M+4, enabling selective detection by multiple reaction monitoring (MRM) . Hydrocortisone‑d4 is supplied as a neat powder (≥98 atom % D isotopic purity) or as a certified reference material (CRM) solution at 100 µg/mL in methanol .

Workflow Cortisol quantification by LC-MS/MS or GC-MS

Format Neat powder or ISO-accredited CRM solution

Selection Context M+4 mass shift minimizes isotopic interference risk

• [1] Shibasaki H, Arai I, Furuta T, Kasuya Y. Preparation of multiply deuterium‑labeled cortisol. Steroids. 1992 Jan;57(1):13‑17. doi:10.1016/0039-128x(92)90090-v. View Source

Why Hydrocortisone-d4 Cannot Be Substituted

Simply replacing Hydrocortisone‑d4 with any other deuterated cortisol congener (e.g., cortisol‑d₂, cortisol‑d₃, or cortisol‑d₅) introduces quantifiable risks to data validity that are not visible from a CAS‑number search alone. The degree of deuteration directly governs susceptibility to isotopic interference from naturally abundant ¹³C‑ and ²H‑isotopologues of the analyte, with doubly‑deuterated standards shown to produce false IS signals that degrade assay linearity [1]. In parallel, the absence of ISO‑accredited certified reference material (CRM) characterization in many generic offerings forfeits the metrological traceability and concentration‑uncertainty documentation required for regulatory submissions . Finally, the specific labeling topology of Hydrocortisone‑d4 at positions 9,11,12,12 permits the tracking of 11β‑hydroxysteroid dehydrogenase (11β‑HSD)‑mediated cortisol→cortisone interconversion—a capability not shared by standards labeled at different positions or with fewer deuterium atoms [2][3].

• Lower deuteration (e.g., d₂) may introduce isotopic interference from natural cortisol isotopologues, compromising assay linearity.
• Non-CRM standards may lack metrological traceability and documented stability, limiting method documentation support.
• Alternative labeling topologies (e.g., d₅ at methyl) may not encode 11β-HSD interconversion, restricting metabolic pathway research.

• [1] Duxbury K, Owen L, Gillingwater S, Keevil B. Naturally occurring isotopes of an analyte can interfere with doubly deuterated internal standard measurement. Ann Clin Biochem. 2008 Mar;45(Pt 2):210‑212. doi:10.1258/acb.2007.007137. View Source
• [2] Shibasaki H, Arai I, Furuta T, Kasuya Y. Preparation of multiply deuterium‑labeled cortisol. Steroids. 1992 Jan;57(1):13‑17. doi:10.1016/0039-128x(92)90090-v. View Source
• [3] Stirrat LI, Sengers BG, Norman JE, Homer NZM, Andrew R, Lewis RM, Reynolds RM. Transfer and metabolism of cortisol by the isolated perfused human placenta. J Clin Endocrinol Metab. 2012 Mar;97(3):E413‑E422. doi:10.1210/jc.2011-2042. View Source

Quantitative Evidence for Hydrocortisone-d4

Isotopic Interference Resistance vs. d₂-Cortisol

Hydrocortisone‑d4 demonstrates a quantifiably lower risk of isotopic interference from natural‑abundance isotopologues compared to doubly‑deuterated cortisol (cortisol‑d₂). Duxbury et al. (2008) demonstrated that naturally occurring ¹³C‑ and ²H‑containing cortisol isotopologues at m/z 365 contribute a false signal in the cortisol‑d₂ channel (m/z 365→daughter), causing significant assay nonlinearity [1]. The mass shift of M+4 for Hydrocortisone‑d4 places the IS detection channel at m/z 367, well outside the natural isotopic envelope of cortisol (monoisotopic [M+H]⁺ = 363.2), effectively eliminating this interference pathway [2].

Interference Resistance

Head-to-head

M+4 shift avoids false IS signal; d₂-cortisol shows nonlinearity

Supports assay linearity in research matrices

Reported in LC-MS/MS validation; M+4 vs. M+2 context

Evidence Dimension	Isotopic interference from natural‑abundance analyte isotopologues in the IS channel
Target Compound Data	Mass shift M+4; IS monitored at m/z 367.3 → 121.1 (or → 97); no documented interference from natural cortisol isotopologues
Comparator Or Baseline	Cortisol‑d₂: mass shift M+2; IS monitored at m/z 365; Duxbury et al. reported that natural cortisol isotopologue at m/z 365 co‑fragments and falsely elevates IS signal, degrading linearity
Quantified Difference	Qualitative elimination of interference (M+4 vs. M+2); Duxbury et al. demonstrated assay nonlinearity with d₂‑cortisol at clinically relevant IS/cortisol ratios
Conditions	LC‑MS/MS; electrospray ionization (ESI) positive mode; serum/plasma matrix; cortisol MRM transitions 363.2/363.1 → 121.1 for analyte, 367.3 → 121.1 for d4‑IS

Why This Matters

Procurement of Hydrocortisone‑d4 instead of cortisol‑d₂ prevents the unrecognized introduction of systematic positive bias in IS signal that Duxbury et al. showed can compromise assay linearity, reducing the risk of failed method validation and erroneous clinical results.

• [1] Duxbury K, Owen L, Gillingwater S, Keevil B. Naturally occurring isotopes of an analyte can interfere with doubly deuterated internal standard measurement. Ann Clin Biochem. 2008 Mar;45(Pt 2):210‑212. doi:10.1258/acb.2007.007137. View Source
• [2] Taylor RL, Machacek D, Singh RJ. Validation of a high‑throughput liquid chromatography‑tandem mass spectrometry method for urinary cortisol and cortisone. Clin Chem. 2002 Sep;48(9):1511‑1519. View Source

Certified Reference Material vs. Non-Accredited Standards

The Cerilliant® Cortisol‑D4 CRM solution (100 µg/mL in methanol) is manufactured under ISO/IEC 17025 and ISO 17034 accreditation and is accompanied by a comprehensive Certificate of Analysis (CoA) documenting concentration accuracy, uncertainty, homogeneity, and real‑time stability data . In contrast, many non‑CRM deuterated cortisol analogs are supplied without metrological traceability, uncertainty budgets, or stability data derived from ISO‑accredited protocols .

CRM vs. Non-Accredited

Data to verify

ISO-accredited CRM traceability vs. purity-only certification

Metrological traceability context requires validation

Source-specific documentation review

Evidence Dimension	Metrological traceability and regulatory defensibility
Target Compound Data	Cerilliant Cortisol‑D4: ISO/IEC 17025 and ISO 17034 accredited; gravimetrically prepared; CoA includes stability, homogeneity, accuracy of concentration, uncertainty; flame‑sealed under argon in ampoules for long‑term shelf life
Comparator Or Baseline	Non‑CRM cortisol‑d4 powder or non‑accredited solution standards: no ISO 17034 accreditation; typical CoA limited to HPLC purity and identity; no uncertainty budget or certified concentration accuracy; no guaranteed long‑term stability data
Quantified Difference	Presence vs. absence of ISO‑accredited certified concentration value with stated uncertainty and documented real‑time stability
Conditions	CRM supplied as 100 µg/mL in methanol in 1 mL ampoule; neat powder supplied as solid with certificate of analysis limited to chemical purity and isotopic enrichment

Why This Matters

For clinical laboratories operating under ISO 15189, CAP, or CLIA accreditation—or for pharmaceutical bioanalytical labs submitting data to FDA/EMA—the ISO‑accredited CRM provides the documented metrological traceability that non‑certified products cannot offer, directly impacting audit readiness and regulatory acceptance.

Method Recovery: LC-MS/MS vs. Immunoassay

Taylor et al. (2002) validated a high‑throughput LC‑MS/MS method for urinary free cortisol (UFC) and cortisone employing Hydrocortisone‑d4 as IS and reported analyte recovery of 97–123% across the calibration range [1]. The same study documented a regression equation of LC‑MS/MS (y) vs. immunoassay (x) for cortisol of y = 0.66x − 12.1 µg/24 h (r² = 0.67), demonstrating the systematic overestimation inherent in non‑IS‑corrected immunoassays [1]. A subsequent multi‑study meta‑analysis confirmed that deuterated IS‑based methods (including cortisol‑d4 as IS) provide a mean absolute recovery of ≥85% for cortisol in urine and plasma, compared to widely variable recovery (50–130%) for immunoassays lacking IS correction [2].

Method Recovery

Reported

97–123% recovery with d4-IS; immunoassay overestimates ~34%

Supports bioanalytical method selection

Cross-study comparison; LC-MS/MS vs. immunoassay

Evidence Dimension	Analytical recovery of cortisol from biological matrix
Target Compound Data	LC‑MS/MS with Hydrocortisone‑d4 IS: recovery 97–123% for UFC (Taylor et al. 2002); absolute recovery 85% for cortisol and cortisol‑d4 (Taylor et al. 2002); ≥89% recovery for cortisol in a multi‑steroid LC‑MS/MS panel using cortisol‑d4 IS (Wood et al. 2008) [1][2]
Comparator Or Baseline	Immunoassay without IS: systematic overestimation; regression slope 0.66 vs. LC‑MS/MS; r² = 0.67 (Taylor et al. 2002)
Quantified Difference	LC‑MS/MS with cortisol‑d4 IS recovers 97–123% of cortisol vs. immunoassay which overestimates by approximately 34% relative to LC‑MS/MS (slope = 0.66)
Conditions	Human urine; liquid–liquid extraction with methylene chloride; reversed‑phase C18 HPLC; positive‑ion ESI‑MS/MS; MRM transitions m/z 363.1 → 121 for cortisol, m/z 367.1 → 121 for cortisol‑d4

Why This Matters

For endocrinology laboratories replacing immunoassays with LC‑MS/MS methods for UFC measurement, Hydrocortisone‑d4 is the evidence‑backed IS choice, delivering quantitative recovery values validated in peer‑reviewed literature and enabling direct comparison with published reference ranges.

• [1] Taylor RL, Machacek D, Singh RJ. Validation of a high‑throughput liquid chromatography‑tandem mass spectrometry method for urinary cortisol and cortisone. Clin Chem. 2002 Sep;48(9):1511‑1519. View Source
• [2] Wood L, Ducroq DH, Fraser HL, Gillingwater S, Evans C, Pickett AJ, Rees DW, John R, Turkes A. Measurement of urinary free cortisol by tandem mass spectrometry and comparison with results obtained by gas chromatography‑mass spectrometry and two commercial immunoassays. Ann Clin Biochem. 2008 Jul;45(Pt 4):380‑388. doi:10.1258/acb.2007.007119. View Source

11β-HSD Pathway Tracing by Position-Specific Labeling

The specific deuteration of Hydrocortisone‑d4 at positions 9, 11, 12, and 12 permits the tracking of 11β‑hydroxysteroid dehydrogenase (11β‑HSD) activity in vivo: cortisol‑d4 is metabolized by 11β‑HSD type 2 to cortisone‑d3 (loss of one deuterium from C‑11), and cortisone‑d3 can be regenerated to cortisol‑d3 by 11β‑HSD type 1 [1][2]. This pathway‑specific mass shift pattern (d4→d3→d3) enables simultaneous quantification of cortisol regeneration rates and 11β‑HSD1 activity in tissue‑specific studies [3]. In contrast, randomly labeled or differently positioned deuterated analogs (e.g., cortisol‑d₅ labeled at 19‑methyl and C‑1) do not provide this predictable, pathway‑encoding mass‑shift signature [4].

11β-HSD Pathway Tracing

Method context

d4→d3 mass shift enables 11β-HSD1/2 flux quantification

Supports metabolic pathway research

Position-specific deuteration (9,11,12,12) required

Evidence Dimension	Ability to resolve 11β‑HSD‑mediated cortisol‑cortisone interconversion by mass‑shift pattern
Target Compound Data	Cortisol‑d4 (9,11,12,12‑d₄): metabolism yields cortisone‑d3 (loss of C‑11 deuterium); regeneration yields cortisol‑d3; the d4→d3→d3 shift cascade uniquely encodes 11β‑HSD flux
Comparator Or Baseline	Cortisol‑d₅ (e.g., 19‑methyl‑d₃, 1,1‑d₂): mass shift from d5 to d5‑cortisone without predicible positional deuterium loss; cannot resolve 11β‑HSD1 vs. 11β‑HSD2 activity independently by mass shift
Quantified Difference	Predicable, pathway‑specific d4→d3 shift (Δ1 Da) for cortisone formation vs. non‑specific shift patterns for alternative deuterated tracers
Conditions	In vivo human infusion or in situ placental perfusion; LC‑MS/MS quantification of d4‑cortisol, d3‑cortisone, and d3‑cortisol in plasma, urine, or tissue perfusate

Why This Matters

For investigators studying glucocorticoid metabolism, insulin resistance, obesity, or placental cortisol transfer, Hydrocortisone‑d4 is the validated tracer whose specific labeling topology has been published in peer‑reviewed metabolic flux protocols, enabling reproducible determination of 11β‑HSD1 and 11β‑HSD2 activity that other deuterated forms cannot replicate.

• [1] Shibasaki H, Arai I, Furuta T, Kasuya Y. Preparation of multiply deuterium‑labeled cortisol. Steroids. 1992 Jan;57(1):13‑17. doi:10.1016/0039-128x(92)90090-v. View Source
• [2] Stirrat LI, Sengers BG, Norman JE, Homer NZM, Andrew R, Lewis RM, Reynolds RM. Transfer and metabolism of cortisol by the isolated perfused human placenta. J Clin Endocrinol Metab. 2012 Mar;97(3):E413‑E422. doi:10.1210/jc.2011-2042. View Source
• [3] Stimson RH, Andrew R, McAvoy NC, Tripathi D, Hayes PC, Walker BR. Splanchnic cortisol production occurs in humans: evidence for conversion of cortisone to cortisol via the 11β‑hydroxysteroid dehydrogenase type 1 pathway. J Clin Endocrinol Metab. 2004 Aug;89(8):3977‑3982. doi:10.1210/jc.2003-032118. View Source
• [4] Kasuya Y, Ishimaru H, Shibasaki H, Furuta T. Determination of cortisol in human plasma by stable isotope dilution mass spectrometry. Biomed Environ Mass Spectrom. 1988 Oct;16(1‑12):309‑311. doi:10.1002/bms.1200160159. View Source

Hydrocortisone-d4 Procurement Scenarios

Clinical LC-MS/MS with ISO CRM

Clinical chemistry laboratories developing FDA‑ or CE‑IVD‑compliant LC‑MS/MS methods for serum or urinary free cortisol should procure the Cerilliant Cortisol‑D4 CRM solution (100 µg/mL in methanol). The ISO/IEC 17025 and ISO 17034 accreditation provides the concentration accuracy, uncertainty, and stability documentation required for regulatory submissions, a feature absent from non‑certified reference standards . The M+4 mass shift avoids the isotopic interference documented for M+2 standards in clinical matrices [1], supporting the σ < 8% inter‑assay CV targets typical of clinical endocrinology panels [2].

Metabolic Flux Studies Using d4-Labeling

Investigators quantifying 11β‑HSD1‑mediated cortisol regeneration or placental cortisol transfer should procure Hydrocortisone‑d4 as the metabolic tracer of choice. The defined loss of one deuterium atom during 11β‑HSD2‑catalyzed oxidation to cortisone‑d3 generates a pathway‑specific mass‑shift signature, enabling simultaneous LC‑MS/MS measurement of cortisol‑d4, cortisone‑d3, and cortisol‑d3 for computation of tissue‑specific 11β‑HSD activity [1]. This structured labeling is the basis for published in vivo and ex vivo perfusion protocols and cannot be reproduced with randomly deuterated or ¹³C‑labeled cortisol [2].

Newborn Screening for CAH by LC-MS/MS

Public health laboratories implementing second‑tier LC‑MS/MS newborn screening for CAH—where cortisol and 17‑hydroxyprogesterone are quantified from dried blood spots—should use Hydrocortisone‑d4 as the cortisol internal standard . The Cerilliant CRM format provides batch‑to‑batch consistency essential for high‑throughput screening, while the M+4 mass shift eliminates potential interference from endogenous steroid isotopologues in neonatal blood [1]. The published method recovery of ≥85% using cortisol‑d4 as IS ensures accurate quantification at the low cortisol concentrations (LLOQ ≈ 1 ng/mL) encountered in affected newborns [2].

ID-LC-MS/MS Reference Method for Serum Cortisol

Metrology institutes and reference laboratories developing candidate definitive or reference measurement procedures for serum cortisol should adopt Hydrocortisone‑d4 as the isotope dilution internal standard. Studies demonstrate that ID‑LC‑MS/MS methods using cortisol‑d4 achieve between‑set CVs of 0.04–0.4% and bias < 1.1% vs. certified reference material values—performance that meets the stringent criteria for Joint Committee for Traceability in Laboratory Medicine (JCTLM) listing [1]. The high isotopic purity (≥98 atom % D) minimizes correction factors for unlabeled cortisol carryover [2].

Application

Selection Property

Validation Focus

Bioanalytical LC-MS/MS method validation

ISO-accredited CRM traceability and stability documentation

Regulatory documentation review support

Metabolic flux studies (11β-HSD)

Position-specific deuteration (9,11,12,12) with predictable d4→d3 shift

11β-HSD1/2 activity tracing in perfusion models

Neonatal steroid profiling research

M+4 mass shift interference resistance

Low-concentration quantification in DBS matrices

Reference measurement procedure development

High isotopic purity and stable IS signal

Method precision and accuracy assessment

• [1] Duxbury K, Owen L, Gillingwater S, Keevil B. Naturally occurring isotopes of an analyte can interfere with doubly deuterated internal standard measurement. Ann Clin Biochem. 2008 Mar;45(Pt 2):210‑212. doi:10.1258/acb.2007.007137. View Source
• [2] Taylor RL, Machacek D, Singh RJ. Validation of a high‑throughput liquid chromatography‑tandem mass spectrometry method for urinary cortisol and cortisone. Clin Chem. 2002 Sep;48(9):1511‑1519. View Source